![molecular formula C22H22N4OS B303717 2-Amino-1-(dimethylamino)-5-oxo-7-phenyl-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile](/img/structure/B303717.png)
2-Amino-1-(dimethylamino)-5-oxo-7-phenyl-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Amino-1-(dimethylamino)-5-oxo-7-phenyl-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile, also known as DMTQ, is a heterocyclic compound that has been studied for its potential use as an antitumor agent. DMTQ belongs to the quinoline family and has a unique chemical structure that makes it a promising candidate for further study.
Mechanism of Action
The mechanism of action of 2-Amino-1-(dimethylamino)-5-oxo-7-phenyl-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile is not fully understood, but it is believed to involve the inhibition of DNA synthesis and cell cycle progression in cancer cells. This compound has been shown to bind to DNA and inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and repair. This inhibition of topoisomerase II leads to the accumulation of DNA damage and ultimately cell death.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects, including the inhibition of cell proliferation and induction of apoptosis in cancer cells. Additionally, this compound has been shown to reduce the expression of several genes involved in cancer cell survival and proliferation, including Bcl-2 and Cyclin D1. These effects make this compound a promising candidate for further study as a potential cancer therapy.
Advantages and Limitations for Lab Experiments
One advantage of using 2-Amino-1-(dimethylamino)-5-oxo-7-phenyl-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile in lab experiments is its potent antitumor activity against a variety of cancer cell lines. Additionally, this compound has been shown to have low toxicity in normal cells, making it a promising candidate for further study as a potential cancer therapy. However, one limitation of using this compound in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several potential future directions for the study of 2-Amino-1-(dimethylamino)-5-oxo-7-phenyl-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile, including further optimization of its synthesis method to increase yield and purity. Additionally, future studies could focus on elucidating the mechanism of action of this compound and identifying potential molecular targets for its antitumor activity. Furthermore, studies could investigate the potential use of this compound in combination with other cancer therapies to enhance its efficacy. Overall, the study of this compound has the potential to lead to the development of a novel and effective cancer therapy.
Synthesis Methods
The synthesis of 2-Amino-1-(dimethylamino)-5-oxo-7-phenyl-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile involves several steps, including the condensation of 2-amino-4-(2-thienyl)-1,2,3,4-tetrahydroquinoline-3-carbonitrile with dimethylformamide dimethyl acetal, followed by the addition of phenyl isocyanate and subsequent reduction of the resulting intermediate. This synthesis method has been optimized to yield high purity this compound, making it suitable for further research.
Scientific Research Applications
2-Amino-1-(dimethylamino)-5-oxo-7-phenyl-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been studied for its potential use as an antitumor agent due to its ability to inhibit the growth of cancer cells. Several studies have shown that this compound has potent antiproliferative activity against a variety of cancer cell lines, including breast, lung, and colon cancer. Additionally, this compound has been found to induce apoptosis, or programmed cell death, in cancer cells, making it a promising candidate for further study as a potential cancer therapy.
properties
Molecular Formula |
C22H22N4OS |
---|---|
Molecular Weight |
390.5 g/mol |
IUPAC Name |
2-amino-1-(dimethylamino)-5-oxo-7-phenyl-4-thiophen-2-yl-4,6,7,8-tetrahydroquinoline-3-carbonitrile |
InChI |
InChI=1S/C22H22N4OS/c1-25(2)26-17-11-15(14-7-4-3-5-8-14)12-18(27)21(17)20(16(13-23)22(26)24)19-9-6-10-28-19/h3-10,15,20H,11-12,24H2,1-2H3 |
InChI Key |
VRYLDPPYHTVCMC-UHFFFAOYSA-N |
SMILES |
CN(C)N1C2=C(C(C(=C1N)C#N)C3=CC=CS3)C(=O)CC(C2)C4=CC=CC=C4 |
Canonical SMILES |
CN(C)N1C2=C(C(C(=C1N)C#N)C3=CC=CS3)C(=O)CC(C2)C4=CC=CC=C4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.